![molecular formula C22H15FN4O3S2 B2967957 2-((6-(2-(4-Fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-1-(3-nitrophenyl)ethanone CAS No. 923680-65-3](/img/structure/B2967957.png)
2-((6-(2-(4-Fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-1-(3-nitrophenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(2-(4-Fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-1-(3-nitrophenyl)ethanone is a useful research compound. Its molecular formula is C22H15FN4O3S2 and its molecular weight is 466.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds is a significant area of research due to their diverse applications in medicinal chemistry and drug development. For instance, the study by Attaby et al. explored the synthesis of heterocyclic compounds with potential antiviral activities. They synthesized a variety of thiazole and triazine derivatives, highlighting the importance of such compounds in developing new therapeutic agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Antimycobacterial Activity
Research into compounds with antimycobacterial properties is crucial due to the global impact of tuberculosis and other mycobacterial infections. Sathe et al. investigated fluorinated benzothiazolo imidazole compounds, demonstrating their antimicrobial potential. This research underscores the significance of exploring various heterocyclic compounds for their antimicrobial activities (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
Antitumor Activity
The development of new antitumor agents remains a critical area of pharmaceutical research. Qin et al. synthesized novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety and evaluated their inhibitory activity against cancer cell lines, highlighting the therapeutic potential of such heterocyclic compounds (Qin et al., 2020).
Radical Scavenging Activity
The study of compounds with antioxidant properties is essential for developing treatments for oxidative stress-related diseases. Al‐Sehemi and Irfan explored the radical scavenging activities of various phenol derivatives, including those with fluorophenyl groups, which are relevant to understanding the antioxidant potential of similar heterocyclic compounds (Al‐Sehemi & Irfan, 2017).
Anti-Breast Cancer Agents
Research into compounds with specific anticancer activities, such as against breast cancer, is vital for targeted therapy development. Mahmoud et al. synthesized thiazole derivatives with potential anti-breast cancer properties, showcasing the importance of such compounds in cancer treatment (Mahmoud et al., 2021).
Properties
IUPAC Name |
2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanyl-1-(3-nitrophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15FN4O3S2/c1-13-21(32-22(24-13)14-5-7-16(23)8-6-14)18-9-10-20(26-25-18)31-12-19(28)15-3-2-4-17(11-15)27(29)30/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQPOTYDEXAOWCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.